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Compound of Interest

Compound Name: Idoxanthin

Cat. No.: B15596662

Essential Safety and Handling Guide for
Idoxanthin

Disclaimer: Specific safety data for Idoxanthin is not readily available. The following guidance
is based on the safety data sheet (SDS) for Astaxanthin, a structurally similar carotenoid from
which Idoxanthin is derived.[1][2] Researchers should handle Idoxanthin with the same
precautions as Astaxanthin until specific data becomes available.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling Idoxanthin. It includes operational
procedures and disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Astaxanthin,
which are presumed to be similar to Idoxanthin.
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Property Value

Physical State Powder / Solid

Appearance Reddish violet

Odor Odorless

Molecular Formula C40 H52 O4

Molecular Weight 596.84 g/mol

Melting Point 216 -218°C/420.8 - 424.4 °F
Solubility 0.083 g/L in water

Stability Sensitive to light and air

Source: Fisher Scientific Safety Data Sheet for Astaxanthin[3]

Personal Protective Equipment (PPE)

When handling Idoxanthin, appropriate personal protective equipment must be worn to
prevent exposure. The recommended PPE is detailed below.

PPE Category Item Standard/Specification

Safety glasses with side- OSHA 29 CFR 1910.133 or

Eye and Face Protection )
shields or goggles European Standard EN166

) ] Chemical-resistant gloves
Skin Protection o EN374
(e.g., nitrile rubber)

Protective clothing (lab coat) To prevent skin exposure

) Use in case of aerosol
) ) Not required under normal use ) ] o
Respiratory Protection . o formation or insufficient
with adequate ventilation. o
ventilation.

Sources: Fisher Scientific Safety Data Sheet, LGC Standards Safety Data Sheet[3][4]
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Experimental Protocols: Safe Handling and Storage

Engineering Controls:

o Ensure adequate ventilation in the work area. Eyewash stations should be readily
accessible.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Avoid contact with
skin, eyes, and clothing.[3]

» Weighing and Transfer: Handle in a well-ventilated area to avoid dust formation. Avoid
ingestion and inhalation.[3]

o Spill Management: In case of a spill, cover drains and collect the material using a liquid-
absorbent material (e.g., Chemizorb®). Clean the affected area thoroughly.

» Hygiene: Change contaminated clothing immediately. Wash hands thoroughly after handling
the substance.

Storage:

o Store in a freezer in a tightly closed container.[3]

e The storage area should be dry and well-ventilated.[3]
o Protect from exposure to air and light.[3]

o Keep away from strong oxidizing agents.[3]

Disposal Plan

Dispose of Idoxanthin waste in accordance with local, state, and federal regulations. Unused
material and its container should be treated as chemical waste. Do not allow the substance to
enter sewers or surface water.[5]

Visual Workflow for Safe Handling
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The following diagram illustrates the key steps for the safe handling of Idoxanthin in a
laboratory setting.
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Caption: A logical workflow for the safe handling of Idoxanthin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15596662#personal-protective-equipment-for-
handling-idoxanthin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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